Cannabinoid Receptor 1
Target Description
Cannabinoid Receptor 1 (CNR1), also known as CB1, is a G protein-coupled receptor primarily expressed in the central and peripheral nervous systems. It is the main target for endocannabinoids, phytocannabinoids like THC, and synthetic cannabinoids. CNR1 plays a crucial role in regulating neurotransmitter release, affecting appetite, pain sensation, mood, memory, and motor control. Its modulation is a significant therapeutic strategy for conditions such as chronic pain, obesity, neurological disorders, and substance abuse.
Related Compounds

1-(3,4-Dimethoxycinnamoyl)piperidine
1-(3,4-Dimethoxycinnamoyl)piperidine
CAS: 128261-84-7

Piperlotine A
Piperlotine A
CAS: 389572-70-7

(Z)-正丁烯基苯酞
(Z)-Butylidenephthalide
CAS: 72917-31-8

去甲茵芋碱
Haplopine
CAS: 5876-17-5

10-姜酚
10-Gingerol
CAS: 23513-15-7

1-肉豆蔻酸单甘油酯
1-Monomyristin
CAS: 589-68-4

8-姜酚
8-Gingerol
CAS: 23513-08-8

α-松油醇
Alpha-Terpineol
CAS: 98-55-5

大戟二烯醇
Euphol
CAS: 514-47-6

樱草根苷
Primulaverin
CAS: 154-61-0

Primulic Acid 2
Primulic Acid 2
CAS: 208599-88-6

麻醉椒素
Yangonin
CAS: 500-62-9

吴茱萸新碱
Evocarpine
CAS: 15266-38-3

金黄紫堇碱
Scoulerine
CAS: 6451-73-6

风藤奎醇
Futoquinol
CAS: 28178-92-9

二氢吴茱萸新碱
Dihydroevocarpine
CAS: 15266-35-0

芦竹胺
Arundamine
CAS: 475977-53-8

钩吻绿碱
Gelsevirine
CAS: 38990-03-3

去甲布拉易林
Norbraylin
CAS: 60796-64-7

四氢鸭脚木碱
Tetrahydroalstonine
CAS: 6474-90-4

8-乙氧基滇乌碱
8-O-Ethylyunaconitine
CAS: 110011-77-3

胡蔓藤碱乙
Humantenine
CAS: 82375-29-9

钩吻素丁; (Z)-阿枯米定碱
(Z)-Akuammidine
CAS: 113973-31-2

盐酸蓝堇碱
Protopine hydrochloride
CAS: 6164-47-2

紫堇达明碱
(-)-Corydalmine
CAS: 30413-84-4

常绿钩吻碱
Sempervirine
CAS: 6882-99-1

薄荷酮
Menthone
CAS: 10458-14-7

青花椒碱
Schinifoline
CAS: 80554-58-1

去甲白屈菜红碱
Norchelerythrine
CAS: 6900-99-8

去氢紫堇碱硝酸盐
Dehydrocorydaline nitrate
CAS: 13005-09-9

合成辣椒碱
Nonivamide
CAS: 2444-46-4

四氢胡椒碱
Tetrahydropiperine
CAS: 23434-88-0

缝籽嗪甲醚
Geissoschizine methyl ether
CAS: 60314-89-8

辣椒素酯
Capsiate
CAS: 205687-01-0

柠檬酸甲基牛扁碱
Methyllycaconitine citrate
CAS: 112825-05-5

北乌碱
10-Hydroxy mesaconitine
CAS: 76918-93-9

育亨酸
Yohimbic acid
CAS: 522-87-2

4-羟基-N-(2-羟基乙基)苯甲酰胺
Bryonamide A
CAS: 75268-14-3

乙酸糠酯
Furfuryl acetate
CAS: 623-17-6

玛卡酰胺杂质5
Hexadecanamide, N-[(3-methoxyphenyl)methyl]-
CAS: 847361-96-0

棍掌碱
Coryneine
CAS: 7224-66-0

蒺藜皂苷元(蒺藜苷元)
(25R)-Spirost-4-ene-3,12-dione
CAS: 6875-60-1

1,4-桉叶素
1,4-Cineol
CAS: 470-67-7

大叶土木香内酯
Granilin
CAS: 40737-97-1

香芹酚甲醚
Methylcarvacrol
CAS: 6379-73-3

Cyclocephaloside II
Cyclocephaloside II
CAS: 215776-78-6

4-甲基瑞香素7-甲基醚
7-methoxy-8-hydroxy-4-methylcoumarin
CAS: 22084-94-2

四氢非洲防己碱
Tetrahydrocolumbamine
CAS: 483-34-1

杏黄罂粟碱
Armepavine
CAS: 524-20-9

多根乌头碱
Karacoline
CAS: 39089-30-0

二氢巴马汀
Dihydropalmatine
CAS: 26067-60-7

异香草乙酮
Isoacetovanillone
CAS: 6100-74-9

胡蔓藤碱丙
Humantenidine
CAS: 114027-39-3

橙黄胡椒酰胺
Aurantiamide
CAS: 58115-31-4

崖椒碱
γ-Fagarine
CAS: 524-15-2

软木花椒素
Suberosin
CAS: 581-31-7

布拉易林
Braylin
CAS: 6054-10-0

乙酰氧基缬草烯酸
Acetoxyvalerenic acid
CAS: 84638-55-1
高血糖症
Hyperglycemia
心肌梗塞
Myocardial Infarction
代谢综合征
Metabolic Syndrome
疼痛
Pain
镇痛
Analgesia
神经退行性疾病
Neurodegenerative disease
男性性功能障碍
Male sexual dysfunction
镇痛/抗炎
Analgesia/Anti-inflammation
男性功能
Male sexual function
焦虑症
Anxiety Disorders
多发性硬化症
Multiple Sclerosis
慢性疼痛
Chronic Pain
炎症性疼痛
Inflammatory Pain
药物依赖与成瘾
Drug Dependence and Addiction